(3-isopropoxyphenyl){1-[(2-methoxy-3-pyridinyl)carbonyl]-3-piperidinyl}methanone

• IUPAC Name: [1-(2-methoxypyridine-3-carbonyl)piperidin-3-yl]-(3-propan-2-yloxyphenyl)methanone
• InChI: InChI=1S/C22H26N2O4/c1-15(2)28-18-9-4-7-16(13-18)20(25)17-8-6-12-24(14-17)22(26)19-10-5-11-23-21(19)27-3/h4-5,7,9-11,13,15,17H,6,8,12,14H2,1-3H3
• InChI Key: FBXZAVBVCJVOFX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)C(=O)C2CCCN(C2)C(=O)C3=C(N=CC=C3)OC
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol

Description

(3-isopropoxyphenyl){1-[(2-methoxy-3-pyridinyl)carbonyl]-3-piperidinyl}methanone, also known as IPPM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (3-isopropoxyphenyl){1-[(2-methoxy-3-pyridinyl)carbonyl]-3-piperidinyl}methanone involves its ability to inhibit the activity of various enzymes, including acetylcholinesterase, through the formation of a covalent bond with the active site of the enzyme. This leads to the accumulation of acetylcholine in the synaptic cleft, resulting in enhanced cholinergic neurotransmission. (3-isopropoxyphenyl){1-[(2-methoxy-3-pyridinyl)carbonyl]-3-piperidinyl}methanone has also been shown to possess antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and physiological effects:
(3-isopropoxyphenyl){1-[(2-methoxy-3-pyridinyl)carbonyl]-3-piperidinyl}methanone has been shown to exhibit significant inhibitory activity against acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease. It has also been found to possess anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects in various inflammatory diseases and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

The advantages of using (3-isopropoxyphenyl){1-[(2-methoxy-3-pyridinyl)carbonyl]-3-piperidinyl}methanone in lab experiments include its potential therapeutic applications in various fields of scientific research, including medicinal chemistry, pharmacology, and neurobiology. However, the limitations of using (3-isopropoxyphenyl){1-[(2-methoxy-3-pyridinyl)carbonyl]-3-piperidinyl}methanone in lab experiments include its potential toxicity and limited availability, which may limit its use in clinical settings.

Future Directions

May include the development of novel (3-isopropoxyphenyl){1-[(2-methoxy-3-pyridinyl)carbonyl]-3-piperidinyl}methanone derivatives with improved potency and selectivity, as well as the investigation of its potential therapeutic effects in various inflammatory diseases and neurodegenerative disorders. Additionally, the development of new synthesis methods for (3-isopropoxyphenyl){1-[(2-methoxy-3-pyridinyl)carbonyl]-3-piperidinyl}methanone may increase its availability and facilitate its use in clinical settings.

Scientific Research Applications

(3-isopropoxyphenyl){1-[(2-methoxy-3-pyridinyl)carbonyl]-3-piperidinyl}methanone has been extensively studied for its potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and neurobiology. It has been found to exhibit significant inhibitory activity against various enzymes, including acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease. (3-isopropoxyphenyl){1-[(2-methoxy-3-pyridinyl)carbonyl]-3-piperidinyl}methanone has also been shown to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.